Cas no 469890-02-6 (1-{2-[(4-ethoxyphenyl)amino]-4-methyl-1,3-thiazol-5-yl}ethan-1-one hydrochloride)

• Product Name: 1-{2-[(4-ethoxyphenyl)amino]-4-methyl-1,3-thiazol-5-yl}ethan-1-one hydrochloride
• CAS No: 469890-02-6
• MDL: MFCD01114513
• CID: 4652041
• Update Time: 2025-06-08

1-{2-[(4-ethoxyphenyl)amino]-4-methyl-1,3-thiazol-5-yl}ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{2-[(4-ethoxyphenyl)amino]-4-methyl-1,3-thiazol-5-yl}ethan-1-one hydrochloride

• MDL： MFCD01114513

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 1-{2-[(4-ethoxyphenyl)amino]-4-methyl-1,3-thiazol-5-yl}ethan-1-one hydrochloride

Comprehensive Overview of 1-{2-[(4-ethoxyphenyl)amino]-4-methyl-1,3-thiazol-5-yl}ethan-1-one hydrochloride (CAS No. 469890-02-6)

The compound 1-{2-[(4-ethoxyphenyl)amino]-4-methyl-1,3-thiazol-5-yl}ethan-1-one hydrochloride (CAS No. 469890-02-6) is a chemically synthesized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thiazole core substituted with an ethoxyphenyl group and an acetyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammatory and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. This compound's thiazole scaffold is known for its versatility in medicinal chemistry, often contributing to enhanced bioavailability and target specificity. Its hydrochloride salt form further improves solubility, a critical factor in formulation development. These attributes align with current trends in drug optimization and structure-activity relationship (SAR) studies, which are frequently searched topics in academic and industrial databases.

The 4-ethoxyphenyl moiety in this compound is particularly noteworthy, as similar aromatic ether groups are found in several FDA-approved drugs. This structural feature often correlates with improved pharmacokinetic properties, such as prolonged half-life and reduced toxicity. Given the growing emphasis on green chemistry and sustainable synthesis, researchers are also investigating eco-friendly routes to produce derivatives of this compound, addressing environmental concerns without compromising efficacy.

From a technical perspective, the synthesis of 1-{2-[(4-ethoxyphenyl)amino]-4-methyl-1,3-thiazol-5-yl}ethan-1-one hydrochloride typically involves multi-step organic reactions, including condensation and cyclization processes. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for purity validation, a topic frequently queried in scientific forums. The compound's stability under various pH conditions and thermal profiles is another area of active research, especially for those exploring its potential in oral drug delivery systems.

In the context of personalized medicine, this compound's mechanism of action is a hot topic. Preliminary studies suggest interactions with protein kinases, which play pivotal roles in cellular signaling pathways. Such findings resonate with the increasing focus on targeted therapies for conditions like autoimmune diseases and cancer. However, rigorous preclinical studies are still needed to elucidate its full therapeutic potential, a point often highlighted in peer-reviewed literature.

Beyond pharmaceuticals, CAS No. 469890-02-6 has sparked interest in material science. Its conjugated system and aromaticity make it a candidate for organic semiconductors or fluorescent probes, aligning with the rise of bioimaging technologies. This interdisciplinary appeal underscores the compound's versatility, a quality highly sought after in both academic and industrial settings.

To summarize, 1-{2-[(4-ethoxyphenyl)amino]-4-methyl-1,3-thiazol-5-yl}ethan-1-one hydrochloride represents a promising scaffold for multiple applications. Its structural features, synthetic accessibility, and potential biological activities position it at the intersection of chemistry, biology, and materials science. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics and functional materials.